Cas no 1804389-07-8 (Ethyl 3-fluoro-2-hydroxypyridine-5-acetate)

• Product Name: Ethyl 3-fluoro-2-hydroxypyridine-5-acetate
• CAS No: 1804389-07-8
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4905540
• Update Time: 2025-05-27

Ethyl 3-fluoro-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-2-hydroxypyridine-5-acetate

• Inchi： 1S/C9H10FNO3/c1-2-14-8(12)4-6-3-7(10)9(13)11-5-6/h3,5H,2,4H2,1H3,(H,11,13)
• InChI Key： ZSZREJITNQXWJE-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C=1)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 320
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-fluoro-2-hydroxypyridine-5-acetate

Comprehensive Overview of Ethyl 3-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1804389-07-8)

Ethyl 3-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1804389-07-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of both fluoro and hydroxy functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their role in drug discovery and material science. Researchers are particularly interested in Ethyl 3-fluoro-2-hydroxypyridine-5-acetate because of its potential as a building block for bioactive molecules. Its unique structure allows for modifications that can lead to compounds with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability.

The synthesis of Ethyl 3-fluoro-2-hydroxypyridine-5-acetate typically involves multi-step reactions, including fluorination and esterification. Advanced techniques like microwave-assisted synthesis and catalysis have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly processes.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 3-fluoro-2-hydroxypyridine-5-acetate in drug development?" Studies suggest that this compound can serve as a precursor for antiviral and anti-inflammatory agents. Its fluorinated pyridine core is a common motif in FDA-approved drugs, highlighting its relevance in modern medicine.

Another hot topic is the stability and storage conditions of Ethyl 3-fluoro-2-hydroxypyridine-5-acetate. Proper handling and storage are critical to maintaining its integrity. Researchers recommend storing the compound in a cool, dry place, away from light and moisture, to prevent degradation. This aligns with the broader discussion on chemical storage best practices in laboratories.

From an industrial perspective, Ethyl 3-fluoro-2-hydroxypyridine-5-acetate is gaining attention for its potential in agrochemical formulations. Fluorinated compounds are known for their ability to enhance the efficacy of pesticides and herbicides. As the agricultural sector seeks more efficient and eco-friendly solutions, this compound could play a pivotal role.

In summary, Ethyl 3-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1804389-07-8) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a subject of ongoing research, particularly in the context of drug discovery and sustainable chemistry. As scientific advancements continue, the importance of this compound is expected to grow, addressing key challenges in health and agriculture.